Cas no 59878-63-6 (N-Desmethyl Zopiclone)

N-Desmethyl Zopiclone is a primary metabolite of Zopiclone, a non-benzodiazepine hypnotic agent. It exhibits pharmacological activity, contributing to the sedative effects of the parent compound. This metabolite is of interest in pharmacokinetic studies and therapeutic drug monitoring due to its role in Zopiclone's metabolism and potential implications for efficacy and safety profiles.

N-Desmethyl Zopiclone structure

Product Name:N-Desmethyl Zopiclone

CAS No:59878-63-6

MF:C₁₆H₁₅ClN₆O₃

MW:374.78170132637

CID:373393

PubChem ID:162892

Update Time:2025-06-19

N-Desmethyl Zopiclone Chemical and Physical Properties

Names and Identifiers

- 1-Piperazinecarboxylicacid, 6-(5-chloro-2-pyridinyl)-6,7-dihydro-7-oxo-5H-pyrrolo[3,4-b]pyrazin-5-ylester
- N-Desmethyl Zopiclone Hydrochloride
- 1-Piperazinecarboxylicacid, 6-(5-chloro-2-pyridinyl)-6,7-dihydro-7-oxo-5H-pyrrolo[3,4-b]pyrazi...
- 6-(5-Chloropyridin-2-yl)-7-oxo-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-yl piperazine-1-carboxylate
- N-DESMETHYL ZOPICLONE
- Norzopiclonehydrochloride
- RP 32273
- 59878-63-6
- (S)-(+)-N-DESMETHYL ZOPICLONE
- Desmethylzopiclone
- 6-(5-chloropyrid-2-yl)-7-oxo-5-(piperazin-1-yl)carbonyloxy-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazine
- 1-Piperazinecarboxylic acid, 6-(5-chloro-2-pyridinyl)-6,7-dihydro-7-oxo-5H-pyrrolo[3,4-b]pyrazin-5-yl ester
- N-Demethylzopiclone
- NS00005950
- [6-(5-chloropyridin-2-yl)-5-oxo-7H-pyrrolo[3,4-b]pyrazin-7-yl] piperazine-1-carboxylate
- FT-0666252
- N-Desmethylzopiclone
- DTXSID10866775
- SCHEMBL11485705
- 6-(5-Chloro-2-pyridyl)-7-((1-piperazinyl)carbonyloxy)-6,7-dihydro(5H)pyrrolo(3,4-b)pyrazin-5-one
- RP-32273
- 1-Piperazinecarboxylic acid, 6-(5-chloro-2-pyridinyl)-6,7-dihydro-7-oxo-5H-pyrrolo(3,4-b)pyrazin-5-yl ester
- N-Desmethyl-Zopiclone
- Norzopiclone
- HY-U00199
- AKOS025395703
- CS-7301
- DJL5TX7YTA
- ZOPICLONE_met011
- 1-Piperazinecarboxylic acid, 6-(5-chloro-2-pyridinyl)-6,7-dihydro-7-oxo-5H-pyrrolo[3,4-b]pyrazin-5-yl ester5H-Pyrrolo[3,4-b]pyrazine, 1-piperazinecarboxylic acid deriv.; Desmethylzopiclone; N-Demethylzopiclone; N-Desmethyl zopiclone; Norzopiclone; RP 32273
- N-Demethyl eszopiclone
- N-Desmethyl Zopiclone
- Inchi： 1S/C16H15ClN6O3/c17-10-1-2-11(21-9-10)23-14(24)12-13(20-4-3-19-12)15(23)26-16(25)22-7-5-18-6-8-22/h1-4,9,15,18H,5-8H2
- InChI Key： CGSFZSTXVVJLIX-UHFFFAOYSA-N
- SMILES： ClC1=CN=C(C=C1)N1C(C2C(C1OC(N1CCNCC1)=O)=NC=CN=2)=O

Computed Properties

Exact Mass: 410.06600
Monoisotopic Mass: 374.089416
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 26
Rotatable Bond Count: 4
Complexity: 546
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 101
XLogP3: 0

Experimental Properties

Density: 1.57
Melting Point: 226-2280C
Boiling Point: 599°C at 760 mmHg
Flash Point: 316.1°C
Refractive Index: 1.696
PSA: 100.55000
LogP: 2.35950

N-Desmethyl Zopiclone Security Information

Storage Condition：-20°C Freezer, Under Inert Atmosphere

N-Desmethyl Zopiclone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D296776-2.5mg	N-Desmethyl Zopiclone	59878-63-6		2.5mg	$ 201.00	2023-09-08
TRC	D296776-5mg	N-Desmethyl Zopiclone	59878-63-6		5mg	$ 385.00	2023-09-08
TRC	D296776-10mg	N-Desmethyl Zopiclone	59878-63-6		10mg	$ 742.00	2023-09-08
TRC	D296776-25mg	N-Desmethyl Zopiclone	59878-63-6		25mg	$1608.00	2023-05-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	N73570-250mg	6-(5-Chloropyridin-2-yl)-7-oxo-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-yl piperazine-1-carboxylate	59878-63-6		250mg	¥11662.0	2021-09-08
Alichem	A029185072-100mg	6-(5-Chloropyridin-2-yl)-7-oxo-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-yl piperazine-1-carboxylate	59878-63-6	95%	100mg	$544.68	2023-09-01
Alichem	A029185072-250mg	6-(5-Chloropyridin-2-yl)-7-oxo-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-yl piperazine-1-carboxylate	59878-63-6	95%	250mg	$897.75	2023-09-01
Alichem	A029185072-1g	6-(5-Chloropyridin-2-yl)-7-oxo-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-yl piperazine-1-carboxylate	59878-63-6	95%	1g	$2236.00	2023-09-01
Crysdot LLC	CD11097050-100mg	6-(5-Chloropyridin-2-yl)-7-oxo-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-yl piperazine-1-carboxylate	59878-63-6	95+%	100mg	$534	2024-07-18
Crysdot LLC	CD11097050-250mg	6-(5-Chloropyridin-2-yl)-7-oxo-6,7-dihydro-5H-pyrrolo[3,4-b]pyrazin-5-yl piperazine-1-carboxylate	59878-63-6	95+%	250mg	$855	2024-07-18